Cas no 2034591-62-1 (cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone)

• Product Name: cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• CAS No: 2034591-62-1
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6621745
• PubChem ID: 91629902
• Update Time: 2025-10-24

cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclohex-3-en-1-yl-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• F6514-3859
• 2034591-62-1
• AKOS025323573
• cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• 1-[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

• Inchi： 1S/C19H22N4O2/c24-19(15-7-3-1-4-8-15)22-12-17(13-22)23-11-16(20-21-23)14-25-18-9-5-2-6-10-18/h1-3,5-6,9-11,15,17H,4,7-8,12-14H2
• InChI Key： OCAYWTBJSWHYGK-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Additional information on cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

Comprehensive Analysis of Cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 2034591-62-1)

The compound cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 2034591-62-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a cyclohexene ring, an azetidine scaffold, and a 1,2,3-triazole moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with diverse protein targets.

One of the most intriguing aspects of this compound is its phenoxymethyl substituent, which enhances its lipophilicity and bioavailability. This feature is critical for drug development, as it improves membrane permeability and cellular uptake. The presence of the 1,2,3-triazole ring further contributes to its stability and metabolic resistance, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its role in targeting enzymes and receptors involved in inflammation and immune response, aligning with the growing interest in precision medicine and personalized therapies.

In the context of current trends, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in high-throughput screening and computational drug design. The structural versatility of cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability is particularly relevant in the era of AI-driven drug discovery, where machine learning models are used to predict compound activity and optimize molecular structures.

Another area of interest is the compound's potential application in neurodegenerative diseases. Given the rising prevalence of conditions such as Alzheimer's and Parkinson's, there is a pressing need for molecules that can modulate neural pathways. Preliminary data suggest that this compound may interact with G-protein-coupled receptors (GPCRs), which are key targets in neurological research. Its azetidine core, known for its conformational rigidity, could play a pivotal role in enhancing binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone involves multi-step reactions, including click chemistry for the formation of the triazole ring. This method is highly efficient and aligns with the principles of green chemistry, minimizing waste and improving yield. The compound's CAS No. 2034591-62-1 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for collaborative research and intellectual property management.

In summary, cyclohex-3-en-1-yl(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of significant interest in modern drug discovery. As research continues to unravel its mechanisms of action and optimize its properties, it may soon emerge as a key player in addressing unmet medical needs.